Cas no 2092516-01-1 (2-Methyl-6-(2-methylprop-1-en-1-yl)pyrimidin-4-ol)

• Product Name: 2-Methyl-6-(2-methylprop-1-en-1-yl)pyrimidin-4-ol
• CAS No: 2092516-01-1
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5723140
• PubChem ID: 137027723
• Update Time: 2025-11-07

2-Methyl-6-(2-methylprop-1-en-1-yl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(2-methylprop-1-en-1-yl)pyrimidin-4-ol
• 2-Methyl-6-(2-methylprop-1-en-1-yl)pyrimidin-4-ol

• Inchi： 1S/C9H12N2O/c1-6(2)4-8-5-9(12)11-7(3)10-8/h4-5H,1-3H3,(H,10,11,12)
• InChI Key： MBLOTKXOUWUVDN-UHFFFAOYSA-N
• SMILES： O=C1C=C(/C=C(\C)/C)N=C(C)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-Methyl-6-(2-methylprop-1-en-1-yl)pyrimidin-4-ol

Professional Introduction to Compound with CAS No. 2092516-01-1 and Product Name: 2-Methyl-6-(2-methylprop-1-en-1-yl)pyrimidin-4-ol

The compound identified by the CAS number 2092516-01-1 and the product name 2-Methyl-6-(2-methylprop-1-en-1-yl)pyrimidin-4-ol represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, belonging to the pyrimidine class, has garnered attention due to its structural complexity and potential biological activities. Pyrimidines are heterocyclic aromatic organic compounds that play a crucial role in the synthesis of nucleic acids and have been extensively studied for their pharmacological properties.

In recent years, there has been a surge in research focused on developing novel pyrimidine derivatives as therapeutic agents. The structural motif of 2-Methyl-6-(2-methylprop-1-en-1-yl)pyrimidin-4-ol incorporates both methyl and isopropenyl substituents, which contribute to its unique chemical and biological properties. These substituents can influence the compound's solubility, metabolic stability, and interaction with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. Pyrimidine derivatives have been widely explored for their ability to inhibit viral replication and tumor growth. The presence of the hydroxyl group at the 4-position of the pyrimidine ring in 2-Methyl-6-(2-methylprop-1-en-1-yl)pyrimidin-4-ol suggests that it may exhibit moderate to high binding affinity to biological targets such as enzymes and receptors involved in viral entry and replication.

Recent studies have demonstrated that modifications to the pyrimidine core can significantly alter the pharmacological profile of these compounds. For instance, research has shown that incorporating bulky groups like isopropenyl can enhance binding interactions with specific protein targets, leading to improved therapeutic efficacy. The isopropenyl group in 2-Methyl-6-(2-methylprop-1-en-1-yl)pyrimidin-4-ol may contribute to its ability to interact with a wide range of biological targets, thereby expanding its potential therapeutic applications.

Moreover, the compound's structural features make it an attractive scaffold for further derivatization. By modifying other positions on the pyrimidine ring or introducing additional functional groups, researchers can fine-tune its biological activity. This flexibility is particularly valuable in drug discovery, where optimizing a molecule's properties is essential for achieving desired pharmacological effects.

In vitro studies have begun to explore the biological activity of 2-Methyl-6-(2-methylprop-1-en-1-y)pyrimidin -4 -ol. Preliminary results indicate that it may possess inhibitory effects on certain enzymes and pathways associated with viral infection and cancer progression. These findings are particularly exciting given the ongoing global efforts to develop new treatments for these challenging diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex pyrimidine core efficiently. The use of these modern methodologies not only enhances the synthesis but also allows for greater control over the compound's stereochemistry, which is critical for its biological activity.

As research continues to uncover new applications for pyrimidine derivatives, compounds like 2-Methyl -6-(2-methylprop -1-en -1 -yl)pyrimidin -4 -ol are likely to play a pivotal role in drug development. Their unique structural features offer a rich foundation for designing molecules with enhanced therapeutic potential. The integration of computational modeling and high-throughput screening techniques will further accelerate the discovery process by enabling rapid assessment of biological activity.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and exploring new derivatives with improved properties. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.